ethyl N-[(3,5-ditert-butyl-4-hydroxyphenyl)methoxycarbothioyl]carbamate

• IUPAC Name: ethyl N-[(3,5-ditert-butyl-4-hydroxyphenyl)methoxycarbothioyl]carbamate
• InChI: InChI=1S/C19H29NO4S/c1-8-23-16(22)20-17(25)24-11-12-9-13(18(2,3)4)15(21)14(10-12)19(5,6)7/h9-10,21H,8,11H2,1-7H3,(H,20,22,25)
• InChI Key: WZJYJWRSJFATLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=S)OCC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
• Molecular Formula: C19H29NO4S
• Molecular Weight: 367.5 g/mol

Description

Ethyl N-[(3,5-ditert-butyl-4-hydroxyphenyl)methoxycarbothioyl]carbamate, commonly known as EDBC, is a synthetic compound that belongs to the class of carbamate derivatives. It is widely used in scientific research for its unique properties and applications.

Mechanism of Action

The mechanism of action of EDBC is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. It also has chelating properties, which allow it to bind to metal ions and prevent their harmful effects. EDBC has been shown to inhibit the activity of certain enzymes and signaling pathways, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that EDBC has a variety of biochemical and physiological effects. It has been shown to reduce inflammation, protect against oxidative stress, and inhibit the growth of cancer cells. EDBC has also been shown to improve cognitive function and protect against neurodegenerative diseases. In addition, it has been shown to have beneficial effects on the cardiovascular system and to improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EDBC in lab experiments is its stability. It is a relatively stable compound that can be stored for long periods of time without degradation. EDBC is also readily available and relatively inexpensive. However, one of the limitations of using EDBC is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on EDBC. One area of interest is the development of new drugs based on the structure of EDBC. Another area of interest is the study of its effects on different types of cancer cells and the development of new cancer treatments. Additionally, more research is needed to fully understand the mechanism of action of EDBC and its effects on different physiological systems.

Synthesis Methods

EDBC can be synthesized using various methods. One of the most common methods involves the reaction of 3,5-ditert-butyl-4-hydroxybenzaldehyde with ethyl isocyanate and carbon disulfide in the presence of a catalyst. The resulting compound is then treated with hydrochloric acid to obtain EDBC. Other methods involve the use of different starting materials and catalysts.

Scientific Research Applications

EDBC has a wide range of applications in scientific research. It is commonly used as an antioxidant, a chelating agent, and a stabilizer in various industries. In the field of medicine, it has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. EDBC has also been used in the development of new drugs and as a model compound for studying the mechanism of action of other carbamate derivatives.